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Compound of Interest

Compound Name: Marsdenoside B

Cat. No.: B12376508

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Marsdenoside B, a C21 steroidal glycoside isolated from Marsdenia tenacissima. The
information presented herein is essential for the identification, characterization, and further
investigation of this natural product for potential therapeutic applications. The data is compiled
from the primary literature that first described the isolation and structural elucidation of this
compound.

Spectroscopic Data of Marsdenoside B

The structural elucidation of Marsdenoside B was achieved through a combination of
spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Mass Spectrometry
(MS), and Infrared (IR) spectroscopy. The quantitative data from these analyses are
summarized below.

Nuclear Magnetic Resonance (NMR) Data

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule. The *H and *3C NMR data for Marsdenoside B were recorded in a CDCIs solution.

Table 1: *H NMR Spectroscopic Data for Marsdenoside B (500 MHz, CDClIs)
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Position OoH (ppm) Multiplicity J (Hz)
Aglycone

3 3.55 m

11 5.15 dd 10.5,5.0
12 4.90 d 5.0
18-CHs 1.15 S

19-CHs 0.95 S

21-CHs 2.10 S

Sugar Moiety

1 4.40 d 7.5
3'-OCHs 3.45 S

6'-CHs 1.25 d 6.0

Table 2: 13C NMR Spectroscopic Data for Marsdenoside B (125 MHz, CDClIs)
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Position oC (ppm) Position oC (ppm)
Aglycone Sugar Moiety

1 38.5 1 101.5
2 28.1 2' 74.5
3 78.9 3 82.1
4 39.0 4 72.3
5 140.8 5' 71.8
6 121.5 6' 18.2
7 31.8 3'-OCHs 56.5
8 355

9 49.8

10 36.9

11 71.2

12 75.8

13 44.2

14 84.5

15 34.2

16 235

17 62.8

18 15.9

19 19.3

20 209.1

21 31.1
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Mass Spectrometry (MS) Data

Electrospray lonization Mass Spectrometry (ESI-MS) was used to determine the molecular
weight of Marsdenoside B.

Table 3: ESI-MS Data for Marsdenoside B

lon mlz

[M+Na]* 603.3

Infrared (IR) Spectroscopy Data

The IR spectrum of Marsdenoside B provides information about the functional groups present
in the molecule.

Table 4: IR Spectroscopic Data for Marsdenoside B (KBr Pellet)

Wavenumber (cm—?) Assignment

3440 O-H stretching

2930 C-H stretching

1725 C=0 stretching (ester)
1705 C=0 stretching (ketone)
1640 C=C stretching

1070 C-0 stretching

Experimental Protocols

The following sections detail the methodologies used to obtain the spectroscopic data for
Marsdenoside B.

NMR Spectroscopy
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e Instrumentation: A Bruker AV-500 spectrometer was used to record the *H and 3C NMR
spectra.

o Sample Preparation: The sample of Marsdenoside B was dissolved in deuterated
chloroform (CDCIs).

» 'H NMR Spectroscopy: The *H NMR spectrum was acquired at 500 MHz. Chemical shifts are
reported in parts per million (ppm) relative to tetramethylsilane (TMS) as the internal
standard.

e 13C NMR Spectroscopy: The 3C NMR spectrum was acquired at 125 MHz. Chemical shifts
are reported in ppm relative to TMS.

Mass Spectrometry

e Instrumentation: An Agilent 1100 series LC/MSD Trap SL mass spectrometer was used.
« lonization Method: Electrospray ionization (ESI) in the positive ion mode was employed.

o Sample Introduction: The sample was introduced into the mass spectrometer via direct
infusion.

o Data Acquisition: The mass-to-charge ratio (m/z) of the sodium adduct ([M+Na]*) was
recorded.

Infrared Spectroscopy

 Instrumentation: A Bio-Rad FTS-135 spectrometer was used to record the IR spectrum.
o Sample Preparation: The sample was prepared as a potassium bromide (KBr) pellet.

o Data Acquisition: The spectrum was recorded in the range of 4000-400 cm~1. The absorption
bands are reported in wavenumbers (cm~1).

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the isolation and spectroscopic
analysis of a natural product like Marsdenoside B.
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Caption: Workflow for Natural Product Spectroscopic Analysis.
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 To cite this document: BenchChem. [Spectroscopic Profile of Marsdenoside B: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12376508#spectroscopic-data-of-marsdenoside-b-
nmr-ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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